molecular formula C7H3BrF2O2 B1338445 2-Bromo-4,6-difluorobenzoic acid CAS No. 651026-99-2

2-Bromo-4,6-difluorobenzoic acid

Cat. No. B1338445
M. Wt: 237 g/mol
InChI Key: GKYHVDQTGWPNBP-UHFFFAOYSA-N
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Description

2-Bromo-4,6-difluorobenzoic acid is an organic compound that holds significant prominence in scientific research . It serves as a crucial intermediate in the synthesis of various organic compounds and finds frequent utilization in laboratory experiments .


Synthesis Analysis

The synthesis of 2-Bromo-4,5-difluorobenzoic acid was achieved from difluorophthalic anhydride by either using a Losen rearrangement or the Barton bromodecarboxylation reaction . Another method involves the reaction of 4-Bromo-2,6-difluorobenzoic acid with potassium carbonate .


Molecular Structure Analysis

The molecular formula of 2-Bromo-4,6-difluorobenzoic acid is C7H3BrF2O2 . Its average mass is 236.998 Da and its monoisotopic mass is 235.928436 Da .


Chemical Reactions Analysis

2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one . It is also used in the preparation of boron-containing anti-fungal agents .


Physical And Chemical Properties Analysis

2-Bromo-4,6-difluorobenzoic acid has a density of 1.9±0.1 g/cm³ . Its boiling point is 271.7±40.0 °C at 760 mmHg . The compound is soluble in water and methanol .

Scientific Research Applications

  • Synthesis of Organic Compounds

    • Field : Organic Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid is used as an intermediate in the synthesis of various organic compounds .
    • Method : The specific method of application would depend on the particular organic compound being synthesized. Generally, it involves reactions under controlled conditions with other organic compounds .
    • Results : The outcome is the production of a variety of organic compounds, which can be used in further research or in the production of various products .
  • Enzyme Kinetics Studies

    • Field : Biochemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid aids in enzyme kinetics studies .
    • Method : This involves using the compound in reactions with enzymes under controlled conditions, and measuring the rate of reaction .
    • Results : The results of these studies can provide valuable information about the behavior of enzymes, which can be used in the development of drugs and in understanding biological processes .
  • Synthesis of Peptides and Proteins

    • Field : Biochemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid contributes to the synthesis of peptides and proteins .
    • Method : This typically involves reactions with amino acids or other peptides under controlled conditions .
    • Results : The outcome is the production of peptides and proteins, which can be used in further research or in the production of various products .
  • Synthesis of Biaryl Intermediates

    • Field : Organic Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids .
    • Method : This involves reactions under controlled conditions with aryl boronic acids .
    • Results : The outcome is the production of biaryl intermediates, which can be used in further research or in the production of various products .
  • Synthesis of Dibenzo[b,f]thiepin-10(11H)-one Derivatives

    • Field : Organic Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one .
    • Method : This typically involves reactions with other organic compounds under controlled conditions .
    • Results : The outcome is the production of dibenzo[b,f]thiepin-10(11H)-one derivatives, which can be used in further research or in the production of various products .
  • Preparation of Boron-Containing Anti-Fungal Agents

    • Field : Medicinal Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid is also used in the preparation of boron-containing anti-fungal agents, in the treatment of onychomycosis .
    • Method : This involves reactions with boron-containing compounds under controlled conditions .
    • Results : The outcome is the production of boron-containing anti-fungal agents, which can be used in the treatment of onychomycosis .
  • Synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one

    • Field : Organic Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one .
    • Method : This typically involves reactions with other organic compounds under controlled conditions .
    • Results : The outcome is the production of these specific dibenzo[b,f]thiepin-10(11H)-one derivatives, which can be used in further research or in the production of various products .
  • Synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide

    • Field : Organic Chemistry
    • Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide .
    • Method : This typically involves reactions with other organic compounds under controlled conditions .
    • Results : The outcome is the production of these specific compounds, which can be used in further research or in the production of various products .

Safety And Hazards

2-Bromo-4,6-difluorobenzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is toxic if swallowed and causes skin and eye irritation . It may also cause respiratory irritation .

properties

IUPAC Name

2-bromo-4,6-difluorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3BrF2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKYHVDQTGWPNBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1F)C(=O)O)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3BrF2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10456973
Record name Benzoic acid, 2-bromo-4,6-difluoro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10456973
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

237.00 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-4,6-difluorobenzoic acid

CAS RN

651026-99-2
Record name Benzoic acid, 2-bromo-4,6-difluoro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10456973
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Bromo-4,6-difluorobenzoic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
M Schlosser, C Heiss - European Journal of Organic Chemistry, 2003 - Wiley Online Library
To demonstrate the superiority of modern organometallic methods, the inexpensive starting material 1,3‐difluorobenzene has been selectively converted into the three benzoic acids …

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